Cas no 306960-77-0 (2-(Trifluoromethyl)pyrimidine-5-carboxylic acid)

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further functionalization. This compound is valued for its role in developing bioactive molecules, particularly in medicinal chemistry for drug discovery applications.

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid structure

306960-77-0 structure

Product Name:2-(Trifluoromethyl)pyrimidine-5-carboxylic acid

CAS No:306960-77-0

MF:C₆H₃F₃N₂O₂

MW:192.095431566238

MDL:MFCD09054851

CID:67574

PubChem ID:10583889

Update Time:2025-06-17

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)pyrimidine-5-carboxylic acid
- 2-(Trifluoromethyl)pyrimidine-5-carboxylic
- 5-Pyrimidinecarboxylic acid, 2-(trifluoromethyl)-
- 2-(Trifluoromethyl)-5-pyrimidinecarboxylic acid
- 2-(Trifluoromethyl)pyrimidine-5-carboxylicacid
- A15466
- Z1198184661
- AKOS005064003
- 2-(Trifluoromethyl)-5-pyrimidinecarboxilic acid
- 2-(Trifluoromethyl)pyrimidine-5-carboxylic acid, 97%
- 2-Trifluoromethyl-pyrimidine-5-carboxylic acid
- RGLZXVNOHDUMRJ-UHFFFAOYSA-N
- EN300-95064
- DS-11083
- CS-W015828
- METHYL2-INDOLINECARBOXYLATE
- F2167-0020
- AB49627
- BCP27190
- AC-23072
- AM20090431
- MFCD09054851
- 2-Trifluoromethylpyrimidine-5-carboxylicacid
- 306960-77-0
- DTXSID00442047
- FT-0602136
- SCHEMBL186013
- SY022529
- 2-trifluoromethylpyrimidine-5-carboxylic acid
- BBL102510
- STL556313
- DB-000803
- MDL： MFCD09054851
- Inchi： 1S/C6H3F3N2O2/c7-6(8,9)5-10-1-3(2-11-5)4(12)13/h1-2H,(H,12,13)
- InChI Key： RGLZXVNOHDUMRJ-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C(=O)O)=CN=1)(F)F

Computed Properties

Exact Mass: 192.01500
Monoisotopic Mass: 192.01466183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6
Topological Polar Surface Area: 63.1Å²

Experimental Properties

Color/Form: No data available
Density: 1.576
Melting Point: 170-175 °C
Boiling Point: 220.6℃ at 760 mmHg
Flash Point: 87.256 °C
Water Partition Coefficient: Slightly soluble in water.
PSA: 63.08000
LogP: 1.19360

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8°C

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041240-1g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	1g	2470.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	041240-5g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	5g	7558.0CNY	2021-07-06
Chemenu	CM166444-25g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	25g	$738	2023-02-17
Apollo Scientific	PC50209-1g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	1g	£68.00	2023-09-02
Apollo Scientific	PC50209-5g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	5g	£219.00	2023-09-02
Apollo Scientific	PC50209-25g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	25g	£698.00	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010067-1g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	1g	￥230	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010067-5g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	5g	￥854	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010067-200mg	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	200mg	￥70	2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T47150-5g	2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	306960-77-0	97%	5g	¥856.0	2023-09-06

2-(Trifluoromethyl)pyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:306960-77-0)2-(Trifluoromethyl)pyrimidine-5-carboxylic acid

Order Number:A15466

Stock Status:in Stock

Quantity:25g/10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):406.0/203.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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